Cas no 956219-19-5 (2-Iodo-3-(trifluoromethyl)phenol)

• Product Name: 2-Iodo-3-(trifluoromethyl)phenol
• CAS No: 956219-19-5
• MF: C₇H₄F₃IO
• MW: 288.005744934082
• CID: 4962740
• Update Time: 2023-08-24

2-Iodo-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-iodo-3-(trifluoromethyl)phenol
• 2-Iodo-3-(trifluoromethyl)phenol

• Inchi： 1S/C7H4F3IO/c8-7(9,10)4-2-1-3-5(12)6(4)11/h1-3,12H
• InChI Key： VJRAFYMTSOUKBW-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 287.92590 g/mol
• Monoisotopic Mass: 287.92590 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.01
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2